Cas no 2171148-33-5 (methyl (3R)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate)

• Product Name: methyl (3R)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate
• CAS No: 2171148-33-5
• MF: C₇H₉BrN₂O₂S
• MW: 265.127559423447
• CID: 5937127
• PubChem ID: 165794395
• Update Time: 2025-05-20

methyl (3R)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate
• 2171148-33-5
• EN300-1284301

• Inchi： 1S/C7H9BrN2O2S/c1-12-6(11)2-4(9)7-10-3-5(8)13-7/h3-4H,2,9H2,1H3/t4-/m1/s1
• InChI Key： QRBHKRVXVGGRSB-SCSAIBSYSA-N
• SMILES： BrC1=CN=C([C@@H](CC(=O)OC)N)S1

Computed Properties

• Exact Mass: 263.95681g/mol
• Monoisotopic Mass: 263.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.4Ų

Additional information on methyl (3R)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate

Introduction to Methyl (3R)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate (CAS No. 2171148-33-5)

Methyl (3R)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate, a compound with the chemical identifier CAS No. 2171148-33-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural framework of this molecule incorporates several key functional groups, including an amino group, a bromo-substituted thiazole ring, and a chiral center, which collectively contribute to its unique chemical properties and biological activities.

The synthesis of Methyl (3R)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the thiazole ring is particularly noteworthy, as thiazole derivatives are well-documented for their broad spectrum of biological activities. These activities range from antimicrobial and antifungal properties to more complex roles in modulating enzyme function and cellular signaling pathways. The incorporation of a bromo substituent further enhances the molecule's potential utility by introducing additional reactivity and selectivity in biological assays.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target specific disease pathways. Methyl (3R)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate has emerged as a promising candidate in this context due to its unique structural features. The chiral center at the 3-position of the propanoate moiety plays a crucial role in determining the molecule's stereochemical properties, which are often critical for biological activity. This stereochemical specificity has been a focal point in recent studies aimed at optimizing drug-like properties and improving pharmacological outcomes.

The pharmacological profile of Methyl (3R)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate has been extensively evaluated in various preclinical models. Initial studies have demonstrated its potential as an inhibitor of certain enzymes implicated in inflammatory responses and cancer progression. The amino group within the molecule is particularly important for its interaction with biological targets, as it can participate in hydrogen bonding and other non-covalent interactions that are essential for enzyme inhibition. Furthermore, the bromo-substituted thiazole ring has been shown to enhance binding affinity and selectivity, making this compound a valuable tool for further biochemical and pharmacological investigations.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of Methyl (3R)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate. Molecular modeling studies have provided insights into its binding interactions with potential target proteins, helping to rationalize its observed biological activities. These computational approaches have been complemented by experimental validations, such as X-ray crystallography and NMR spectroscopy, which have confirmed the structural integrity and conformational preferences of the molecule in solution and solid states.

The development of novel synthetic methodologies has been another area of focus for researchers working with Methyl (3R)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate. The demand for scalable and efficient synthetic routes is driven by the need to produce sufficient quantities of the compound for both preclinical studies and potential clinical trials. Recent innovations in synthetic chemistry have enabled the streamlined preparation of this molecule, reducing both cost and environmental impact while maintaining high levels of purity and yield.

The therapeutic potential of Methyl (3R)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate is further underscored by its compatibility with various drug delivery systems. Researchers have explored its incorporation into liposomes, nanoparticles, and other advanced delivery platforms to enhance bioavailability and targeted delivery to specific tissues or organs. These advancements are particularly relevant in oncology research, where targeted therapies are increasingly sought to improve treatment outcomes while minimizing side effects.

In conclusion, Methyl (3R)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with its demonstrated biological activities, make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like Methyl (3R)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate will undoubtedly play an important role in shaping the future of medicine.